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A Comparative Guide to the Hydrogen Storage Properties of FeTi and LaNi₅

For researchers and scientists in the field of materials science and renewable energy, the

efficient and safe storage of hydrogen is a critical challenge. Among the various materials being

investigated, intermetallic hydrides, particularly FeTi and LaNi₅, have emerged as promising

candidates for solid-state hydrogen storage. This guide provides an objective comparison of

their hydrogen storage performance, supported by experimental data and detailed

methodologies.

Performance Comparison: FeTi vs. LaNi₅
A summary of the key hydrogen storage properties of FeTi and LaNi₅ is presented below,

offering a direct comparison of their capabilities.
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Property FeTi LaNi₅

Gravimetric Hydrogen Storage

Capacity (wt%)

~1.8-1.9% (theoretical), ~1.5-

1.7 wt% (practical)
~1.4-1.5 wt%

Volumetric Hydrogen Storage

Capacity (kg H₂/m³)
~102 ~115[1]

Typical Absorption Pressure 30-50 bar 2-10 bar

Typical Absorption

Temperature
Room Temperature to 100°C

Room Temperature (20-40°C)

[2]

Typical Desorption Pressure 2-5 bar 1.5-2.5 bar

Typical Desorption

Temperature
Room Temperature to 100°C Room Temperature (20-40°C)

Activation Requirement
High temperature (400-450°C)

and high H₂ pressure

Room temperature with

several H₂ cycles[3]

Experimental Protocols
The characterization of hydrogen storage properties for materials like FeTi and LaNi₅ is

primarily conducted using volumetric methods, with the Sieverts apparatus being the most

common instrument. This method is used to perform Pressure-Composition-Temperature (PCT)

measurements, which are crucial for understanding the thermodynamic properties of the metal

hydrides.

Pressure-Composition-Temperature (PCT) Measurement
using a Sieverts Apparatus
This protocol outlines the general steps for determining the hydrogen absorption and

desorption properties of FeTi and LaNi₅.

1. Sample Preparation and Activation:

FeTi: The as-prepared FeTi alloy typically requires an activation process to enable hydrogen

absorption. This involves heating the sample to a high temperature (around 400-450°C)
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under a high vacuum to remove surface contaminants, particularly oxides. Subsequently, the

material is exposed to high-pressure hydrogen (e.g., 30-50 bar) and cycled through

absorption and desorption processes until a stable hydrogen storage capacity is achieved.[4]

LaNi₅: LaNi₅ generally exhibits a more straightforward activation process. It can often be

activated at room temperature by subjecting it to several cycles of hydrogen absorption (at

pressures around 30 bar) and desorption (under vacuum).[5] This process helps to create

fresh, reactive surfaces by inducing micro-cracks in the material.

2. Volumetric Measurement Procedure (Hydrogen Absorption):

A precisely weighed sample of the activated material is loaded into a sample holder of a

known volume within the Sieverts apparatus.

The entire system is evacuated to remove any residual gases.

A calibrated reservoir of a known volume is filled with high-purity hydrogen gas to a specific

pressure.

The valve connecting the reservoir to the sample holder is opened, allowing hydrogen to flow

into the sample chamber and be absorbed by the material.

The pressure drop in the system is carefully monitored until it stabilizes, indicating that

equilibrium has been reached.

The amount of hydrogen absorbed by the sample is calculated based on the change in

pressure, the known volumes of the reservoir and sample holder, and the temperature, using

the ideal gas law or a more precise equation of state for hydrogen.

This process is repeated in a stepwise manner with increasing hydrogen pressure to

construct the absorption isotherm of the PCT curve.

3. Volumetric Measurement Procedure (Hydrogen Desorption):

Following the absorption measurements, the desorption isotherm is determined by

incrementally reducing the pressure in the system.
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A small amount of hydrogen is released from the sample holder into the reservoir or a

vacuum pump.

The pressure is allowed to equilibrate, and the amount of desorbed hydrogen is calculated.

This process is repeated to construct the desorption isotherm, which, when plotted with the

absorption curve, reveals any pressure hysteresis.

Logical Relationship Diagram
The following diagram illustrates the key comparative aspects of FeTi and LaNi₅ for hydrogen

storage applications.
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FeTi

LaNi₅

Higher Gravimetric Capacity (~1.8 wt%)

Higher P/T for Absorption

Difficult Activation (High T & P)

Higher Volumetric Capacity (~115 kg H₂/m³)

Milder P/T for Absorption

Easier Activation (Room T)

Comparison Criteria

Gravimetric

Operating
Conditions

Activation

Volumetric
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Caption: Comparison of key hydrogen storage properties of FeTi and LaNi₅.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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